3-(Bromomethyl)-2-methyl-6-(trifluoromethyl)pyridine
Cat. No. B1526368
Key on ui cas rn:
917396-30-6
M. Wt: 254.05 g/mol
InChI Key: UBILXBRMQFSGML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[BrH:14].[CH3:1][c:2]1[n:3][c:4]([C:10]([F:11])([F:12])[F:13])[cH:5][cH:6][c:7]1[CH2:8][OH:9]>>[CH3:1][c:2]1[n:3][c:4]([C:10]([F:11])([F:12])[F:13])[cH:5][cH:6][c:7]1[CH2:8][Br:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1nc(C(F)(F)F)ccc1CO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1nc(C(F)(F)F)ccc1CBr
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
